Cas no 2172195-13-8 (N-(2-chlorophenyl)methyl-1H-indol-2-amine)

• Product Name: N-(2-chlorophenyl)methyl-1H-indol-2-amine
• CAS No: 2172195-13-8
• MF: C₁₅H₁₃ClN₂
• MW: 256.730122327805
• CID: 5922754
• PubChem ID: 165864830
• Update Time: 2025-06-29

N-(2-chlorophenyl)methyl-1H-indol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-1H-indol-2-amine
• 2172195-13-8
• N-[(2-chlorophenyl)methyl]-1H-indol-2-amine
• EN300-1275214

• Inchi： 1S/C15H13ClN2/c16-13-7-3-1-6-12(13)10-17-15-9-11-5-2-4-8-14(11)18-15/h1-9,17-18H,10H2
• InChI Key： OPJBOFRWOJTLKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 256.0767261g/mol
• Monoisotopic Mass: 256.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 27.8Ų

Additional information on N-(2-chlorophenyl)methyl-1H-indol-2-amine

N-(2-chlorophenyl)methyl-1H-indol-2-amine: A Novel Compound with Promising Therapeutic Potential

N-(2-chlorophenyl)methyl-1H-indol-2-amine, also known by its CAS number 2172195-13-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. Recent studies have highlighted its role in modulating various biological pathways, making it a subject of interest for researchers and clinicians alike.

The molecular structure of N-(2-chlorophenyl)methyl-1H-indol-3-amine is a key factor in its pharmacological activity. The compound features a 1H-indol-2-amine core, which is a common structural motif in many bioactive molecules. The introduction of a 2-chlorophenyl group at the methyl position enhances its interaction with target proteins, potentially modulating receptor activity. This structural feature is crucial for its biological effects, as it allows for specific binding to receptors involved in various physiological processes.

Recent research has focused on the synthetic pathways of N-(2-chlorophenyl)methyl-1H-indol-2-amine. The development of efficient synthetic methods has been a priority, as it enables the large-scale production of this compound for further studies. One notable approach involves the use of electrophilic aromatic substitution to introduce the 2-chlorophenyl group, which is critical for its pharmacological activity. These synthetic strategies not only improve the yield but also ensure the purity of the final product, which is essential for preclinical and clinical applications.

The pharmacological profile of N-(2-chlorophenyl)methyl-1H-indol-2-amine has been extensively studied in recent years. Preliminary data suggest that this compound exhibits selective antagonism towards certain receptors, which could have therapeutic implications. For instance, its ability to modulate serotonin receptor activity has been linked to potential applications in the treatment of neurological disorders. These findings are supported by in vitro and in vivo studies, which demonstrate the compound's efficacy in modulating specific signaling pathways.

One of the most promising areas of research involving N-(2-chlorophenyl)methyl-1H-indol-2-amine is its potential role in neurological disorders. Studies have shown that the compound may interact with 5-HT2A receptors, which are implicated in various neurological conditions. This interaction could lead to the modulation of neurotransmitter release, potentially offering new therapeutic avenues for conditions such as depression and anxiety. These findings are particularly relevant given the increasing prevalence of these disorders and the need for more effective treatments.

In addition to its potential in neurological applications, N-(2-chlorophenyl)methyl-1H-indol-2-amine has also been investigated for its anti-inflammatory properties. Recent studies have suggested that the compound may inhibit the activity of certain inflammatory cytokines, which could have implications in the treatment of chronic inflammatory diseases. The mechanism of action involves the modulation of NF-κB signaling pathways, which play a critical role in the regulation of immune responses. This dual functionality makes the compound a valuable candidate for further exploration.

The preclinical development of N-(2-chlorophenyl)methyl-1H-indol-2-amine has been a focus of recent research efforts. Animal studies have demonstrated its efficacy in various models, including those related to neurodegenerative diseases and chronic inflammation. These studies have provided valuable insights into the compound's safety profile and potential therapeutic applications. However, further research is needed to fully understand its long-term effects and optimize its use in clinical settings.

The synthetic challenges associated with N-(2-chlorophenyl)methyl-1H-indol-2-amine have also been a topic of discussion in the scientific community. While the compound can be synthesized through established methods, optimizing the reaction conditions to achieve high yields remains a challenge. Researchers are exploring new asymmetric catalytic strategies to improve the efficiency of its synthesis. These advancements are crucial for ensuring the compound's availability for further studies and potential therapeutic applications.

Recent computational studies have provided additional insights into the molecular interactions of N-(2-chlorophenyl)methyl-1H-indol-2-amine. Molecular docking simulations have revealed the compound's binding affinity to various receptors, which is essential for understanding its mechanism of action. These simulations have also helped in predicting potential side effects, which is critical for the development of safe and effective therapies. The integration of computational methods with experimental studies is expected to accelerate the discovery of new therapeutic applications for this compound.

The potential therapeutic applications of N-(2-chlorophenyl)methyl-1H-indol-2-amine continue to be explored in various research fields. Its unique molecular structure and pharmacological profile make it a promising candidate for the treatment of multiple conditions. As research progresses, it is anticipated that this compound will play a significant role in the development of new therapies, particularly in the areas of neurological disorders and inflammatory diseases. The ongoing studies are expected to provide further insights into its mechanisms of action and potential clinical applications.

In conclusion, N-(2-chlorophenyl)methyl-1H-indol-2-amine is a compound with significant potential in the field of pharmaceutical science. Its unique molecular structure, coupled with its pharmacological activity, makes it a valuable subject of research. The ongoing studies into its synthetic methods, pharmacological profile, and therapeutic applications are expected to contribute to the development of new and effective treatments for various diseases. As the research progresses, the compound may emerge as a key player in the treatment of neurological and inflammatory conditions, offering new hope for patients in need of innovative therapies.